Cas no 207670-07-3 (Androst-5-en-16-one,3,7,17-trihydroxy-, (3b,7a,17a)- (9CI))

• Product name: Androst-5-en-16-one,3,7,17-trihydroxy-, (3b,7a,17a)- (9CI)
• CAS No: 207670-07-3
• MF: C₁₉H₂₈O₄
• MW: 320.423226356506
• CID: 241873
• PubChem ID: 45092578

Androst-5-en-16-one,3,7,17-trihydroxy-, (3b,7a,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-16-one,3,7,17-trihydroxy-, (3b,7a,17a)- (9CI)
• Androst-5-en-16-one, 3,7,17-trihydroxy-, (3beta,7alpha,17alpha)- (9CI)
• 207670-07-3
• (3S,7S,8R,9S,10R,13S,14S,17S)-3,7,17-trihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,17-dodecahydrocyclopenta[a]phenanthren-16-one
• DTXSID20667018

• Inchi： InChI=1S/C19H28O4/c1-18-5-3-11(20)7-10(18)8-14(21)16-12(18)4-6-19(2)13(16)9-15(22)17(19)23/h8,11-14,16-17,20-21,23H,3-7,9H2,1-2H3/t11-,12-,13-,14+,16+,17+,18-,19-/m0/s1
• InChI Key： YFOMBEFNPDQCSL-ZMFCCABISA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(=C[C@@H](O)[C@@H]3[C@@H]2CC[C@@]2(C)[C@H]3CC(=O)[C@H]2O)C1

Computed Properties

• Exact Mass: 320.199
• Monoisotopic Mass: 320.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 1.3